N-(2,4-dichlorophenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(2,4-dichlorophenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H11Cl2NO2S/c17-13-6-8-16(15(18)10-13)19-22(20,21)14-7-5-11-3-1-2-4-12(11)9-14/h1-10,19H
• InChI Key: JRQIETYGSZLPII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H11Cl2NO2S
• Molecular Weight: 352.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-naphthalenesulfonamide, commonly known as DNNS, is a synthetic compound that has been widely used in scientific research due to its unique properties. DNNS is a sulfonamide derivative that has been found to have a variety of applications in biochemical and physiological studies.

Mechanism of Action

DNNS inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons, which is a crucial step in the regulation of acid-base balance.
Biochemical and Physiological Effects:
DNNS has been found to have a variety of biochemical and physiological effects. It has been shown to decrease the rate of carbon dioxide production in the body, which can lead to a decrease in blood pH. This decrease in blood pH can have a variety of effects on physiological processes, such as respiration, acid-base balance, and electrolyte balance.

Advantages and Limitations for Lab Experiments

One of the advantages of using DNNS in lab experiments is its high potency. DNNS has been found to be a highly effective inhibitor of carbonic anhydrase, which makes it a valuable tool for studying the effects of carbonic anhydrase inhibition on various physiological processes. However, one of the limitations of using DNNS is its potential for non-specific binding to other proteins and enzymes, which can lead to false positives in experiments.

Future Directions

There are several future directions for research on DNNS. One area of research could focus on the development of more selective inhibitors of carbonic anhydrase that do not have the potential for non-specific binding. Another area of research could focus on the use of DNNS in the treatment of diseases that are characterized by an imbalance in acid-base balance, such as respiratory acidosis or metabolic alkalosis. Additionally, research could be conducted on the effects of DNNS on other physiological processes, such as ion transport and cell signaling.

Synthesis Methods

DNNS can be synthesized by reacting 2-naphthylamine with 2,4-dichlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure DNNS. This synthesis method has been widely used in the production of DNNS for scientific research purposes.

Scientific Research Applications

DNNS has been used in a wide range of scientific research applications. It has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. This inhibition has been used to study the effects of carbonic anhydrase inhibition on various physiological processes, such as respiration, acid-base balance, and electrolyte balance.